Cas no 2231676-52-9 (tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate)

• Product Name: tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate
• CAS No: 2231676-52-9
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 5290846
• Update Time: 2026-03-10

tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[4-(2-aminoethyl)bicyclo[2.2.2]octan-1-yl]carbamate
• tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate

• Inchi： 1S/C15H28N2O2/c1-13(2,3)19-12(18)17-15-7-4-14(5-8-15,6-9-15)10-11-16/h4-11,16H2,1-3H3,(H,17,18)
• InChI Key： QJTNNDFUOOZAJG-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC12CCC(CCN)(CC1)CC2

Additional information on tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate

Research Brief on tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate (CAS: 2231676-52-9)

In recent years, the compound tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate (CAS: 2231676-52-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic carbamate derivative has shown promising potential as a versatile intermediate in the synthesis of novel bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The unique structural features of this compound, including its rigid bicyclo[2.2.2]octane scaffold and protected aminoethyl functionality, make it an attractive building block for medicinal chemistry applications.

Recent studies have focused on the synthetic applications of tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate in the preparation of pharmacologically active compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of potent NMDA receptor antagonists, with potential applications in neurodegenerative diseases. The compound's stability under various reaction conditions and its ability to introduce both lipophilic and hydrophilic moieties have made it particularly valuable in structure-activity relationship (SAR) studies.

From a pharmacological perspective, research has revealed that derivatives of this carbamate compound exhibit enhanced blood-brain barrier penetration compared to similar linear structures. This property, combined with its metabolic stability, has led to increased interest in its use for CNS-targeted drug development. Recent in vitro studies have shown that certain modifications of the aminoethyl group can significantly influence receptor binding affinity and selectivity.

The synthetic methodology for tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate has also seen advancements. A 2024 study published in Organic Process Research & Development reported an improved, scalable synthesis route with higher yields and reduced environmental impact. This development is particularly significant for potential industrial applications, addressing previous challenges in large-scale production.

Looking forward, researchers are exploring the application of this compound in targeted drug delivery systems. Preliminary studies suggest that the bicyclo[2.2.2]octane core may serve as an effective platform for the development of molecularly imprinted polymers with specific binding properties. Additionally, its potential use in PROTAC (proteolysis targeting chimera) technology is currently under investigation, with early results indicating promising tissue selectivity.

In conclusion, tert-butyl N-[4-(2-aminoethyl)-1-bicyclo[2.2.2]octanyl]carbamate (CAS: 2231676-52-9) represents a valuable chemical entity with diverse applications in pharmaceutical research. Its unique structural properties continue to inspire novel synthetic approaches and therapeutic strategies. As research progresses, this compound is expected to play an increasingly important role in the development of next-generation therapeutics, particularly in the challenging area of CNS disorders.